Studies on hydrogen leakage mainly have focused on the influences of the leakage locations and geometrical configurations on the distribution of hydrogen in various spaces. In this study, a simplified model was developed to examine the diffusion of the hydrogen leaked into a small fuel cell bus with seats. The impact of leakage positions and leak flow rate on the dispersion of hydrogen in a cuboid ventilation space (with dimensions L x W x H = 5 m × 2 m × 2 m) was investigated, and concentrations of hydrogen in the vicinity of the corner at the ceiling were of particular interest. It was shown the peak average concentration at the ceiling increased with increasing the leak flow rate. However, the duration from the appearance to the disappearance of the combustible hydrogen-air mixture decreased with the increase of the leak flow rate. This study highlights the importance of leakage positions and demonstrates that the dispersion of hydrogen is faster for leakage in the horizontal direction. The proposed approach is useful for improving the design of the arrangement of hydrogen storage tanks to eliminate consequent accidents or minimize the harmful impacts during an accident.

Successful water management is critical to achieving high performance in proton exchange membrane fuel cells (PEMFCs). The relatively high sensitivity of terahertz radiation to liquid water is promising as a complementary alternative for flooding detection in PEMFCs. Using a novel, commercially available terahertz source and camera, this paper investigates the feasibility of a compact and low-cost terahertz imaging system for visualizing water build-up inside an operating PEMFC, supported by simultaneous high-resolution optical imaging. Several phenomena of water accumulation and transport, such as membrane hydration, main droplet appearance, water pool formation, growth, and eventual flush out by gases are imaged by terahertz imaging. These results agree with optical imaging and cell voltage readings. The proposed setup is also able to distinguish the effect of different air flow rates.

Metal-supported solid oxide cells with Yttria-stabilized zirconia (YSZ) electrolytes fabricated by atmospheric plasma spraying are routinely found to have open-circuit voltages (OCVs) below the Nernst potential due to gas crossover and combustion resulting from electrolyte defects. To improve splat bonding and reduce coating defects, YSZ electrolytes were fabricated here at >800°C substrate temperatures and torch-substrate relative velocities of 4 and 12 m/s by atmospheric suspension plasma spraying. Electrolyte microstructures appeared dense, with porosities estimated to be approximately 2.2–3.5 vol%. Minimal segmentation cracking was observed on samples fabricated at 12 m/s. The full cells that were electrochemically tested had permeabilities in the range of 4–6 × 10−19 m2, and the maximum recorded OCV was ∼26 mV below the Nernst potential for 750°C. Potential performance gains from YSZ deposition at substrate temperatures >800°C may have been masked by poor substrate-fuel electrode contact. Using electrochemical impedance spectroscopy, it was found that the ohmic and polarization resistances decreased and increased, respectively, over time. The calculated distribution of relaxation times of the tested cells, together with observations from the literature, were employed to identify possible cell degradation mechanisms observed during short-term durability testing.

Fuel Cells – From Fundamentals to Systems publishes on all aspects of fuel cells, ranging from their molecular basis including theory and with molecular processes at catalyst surfaces and microscopic processes in membranes to their application in systems such as power plants, road vehicles and power sources in portables. It includes electrochemical energy technology as in energy conversion and storage with batteries, supercapacitors and electrolytic processes. Fuel Cells is a platform for scientific exchange in a diverse interdisciplinary field. All related work in chemistry, physics, materials science, chemical engineering, electrical engineering, and mechanical engineering is included.

Preferential oxidation of CO (CO-PROX) in the hydrogen-rich stream has been carried out over Pt-NaY catalysts containing various Pt loadings along with Fe, Co, and Au. Catalysts have been characterized with inductively coupled plasma-atomic emission spectroscopy, Brunauer, Emmett, and Teller surface area, X-ray diffraction, transmission electron microscopy, X-ray photoelectron spectroscopy, temperature programmed reduction, and Pt dispersion. CO-PROX activities and CO oxidation selectivities are observed to increase with an increase in Pt content. Pt-NaY catalyst with 0.75 wt.% Pt loading shows maximum CO-PROX activity at low temperatures. An increase in space velocity decreases the CO and O2 conversions, but CO oxidation selectivity increases. A decrease in activity is observed when reformat gas contains around 20% H2O. During the stability test, no change in CO and O2 conversions is observed, but a small increase in the CO oxidation selectivity is noticed after 10 h indicating that the Pt-NaY catalyst is a promising candidate for CO-PROX reaction in a hydrogen-rich stream. The Pt-Fe-NaY catalyst shows better activity than the Pt-NaY catalyst but starts deactivating after 10 h. However, activity is observed to decrease over Pt-Co-NaY and Pt-Au-NaY catalysts. Pt-Fe-NaY catalyst with 0.75 and 0.35 wt.% Pt and Fe, respectively, shows better CO-PROX activity at a temperature of 75°C.

Analysis of buoyancy effect on the evaluation of carbon dioxide gas from passive direct methanol fuel cell current collectors’ (CCs’) openings is carried out. Two types of setups are chosen for the analysis, one with taper cylindrical openings and the other with uniform cylindrical openings. The analysis shows that buoyancy is more effective in taper cylindrical openings due to the accommodation of a larger bubble volume compared to that bubble volume in a uniform cylindrical opening. In this experimental study, SS-316L has been selected as the CC material. During the experiment, it is observed that the CO2 is getting expelled more easily. The best power density (PD) obtained using taper cylindrical openings at a methanol concentration of 3 M is 7.056 mW cm−2, whereas it is 5.219 mW cm−2 in the case of uniform cylindrical openings at the same 3-M methanol concentration. Hence, the taper cylindrical openings are found to perform better at 3-M concentration than cylindrical openings by 35.19% at its best PD point and further, the weight of the CCs is also reduced leading to gravitational PD improvement. Analysis of charge density over the tapered surface is also carried out.

Ensuring a homogeneous temperature distribution inside a polymer electrolyte membrane fuel cell stack is crucial to fuel cell performance and durability, and cooling channels are responsible for this. In this study, a three-dimensional numerical investigation is performed on a channel to rib width ratio (CR) based on serpentine flow field design. The cooling performance of various designs having different CR values is considered and compared according to the temperature uniformity index, the temperature difference between the maximum and minimum temperature, average bottom temperature, and pressure drop between the inlet and outlet of the cooling channels. Results demonstrate that the average temperature, temperature uniformity index, temperature difference, and pressure drop decrease by about 5%, 40%, 37%, and 79%, respectively, when CR is increased from 0.33 to 3.00. More uniform temperature distribution and thus, better cooling performance is achieved for CR = 3.00, especially at low Reynolds numbers and high heat fluxes. Also, the lowest pressure drops are obtained when CR is 3.00 under all considered operating conditions.

The high global demand for fossil fuels and resulting climate-change effects due to air pollution have led to the rapid development of renewable energy sources. Battery and proton exchange membrane fuel cells have high power densities and high energy, and supercapacitors can provide peak power. These devices have the advantages of high thermal efficiencies and no carbon emissions during use, which have far-reaching applications in the fields of hybrid vehicles and ships. To compensate for the slow dynamic response of fuel cells, batteries or supercapacitors are often used as auxiliary power sources to form hybrid powertrains in practice. Therefore, to take full advantage of the hybrid system, energy coordination between multiple energy sources using an energy management strategy is important. The equivalent consumption minimization strategy has been widely investigated due to its simplicity, small operation, good control, and real-time optimization. In this paper, the topologies of fuel cell hybrid power systems are first systematically classified and characterized. Then, the calculation of equivalent hydrogen consumption for a battery, fuel cell, and supercapacitor is reviewed. To reduce overall hydrogen consumption and extend the life of fuel cells and batteries, an equivalent hydrogen consumption minimization strategy is applied to the energy management of hydrogen fuel power systems.

In this research, the performance of a tubular fuel cell based on a nickel oxide–yttria-stabilized zirconia (Ni-YSZ) anode support containing 90 wt% NiO ≈ 82 vol.% of Ni (Ni82) is compared with a cell containing the conventional Ni-YSZ support with 50 vol.% Ni. A Ni-YSZ buffer layer with a tailored microstructure was added to the Ni82 support layer to provide intermediate porosity and to reduce the thermal expansion mismatch with the anode functional layer. Both cells were tested using infiltrated Nd2NiO4+δ cathodes. High peak power densities of 790 and 478 mW/cm2 were achieved at 600 and 550°C, respectively, for the Ni82 cell which was 25% and 87% higher than the performances for the conventional cell at respective temperatures. In addition, no degradation was found during four redox cycles at 550°C, making this support an attractive candidate for low-temperature solid oxide fuel cell applications.

Fuel cells for mobile applications obtain their oxygen from the ambient air in road traffic. This air has contaminations of various impurities that can have negative effects on the lifetime of fuel cell systems in vehicles. The identified most relevant contaminants are toluene, nitrogen dioxide, ammonia, and sulfur dioxide. A modified test bench enables different dosages of the above-mentioned pollutant gas concentrations on the cathode side. We examined influences both in static cycles for quasi-steady states and in dynamic cycles for rapid load changes to examine reversible and irreversible degradation effects. We showed that the harmful cathode gases examined could lead to a shortening of the service life of fuel cells. Whereas this is well known for higher concentrations of pollutants, this contribution provides data in the sub-ppm range – including the effects of gas mixtures – for which literature data is still limited.